Cas no 6120-27-0 (2-[3-tert-butyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-4-(4-methylphenyl)-1,3-thiazole)

• Product Name: 2-[3-tert-butyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-4-(4-methylphenyl)-1,3-thiazole
• CAS No: 6120-27-0
• MF: C₁₈H₁₈F₃N₃S
• MW: 365.415832996368
• CID: 1625972
• PubChem ID: 1498287
• Update Time: 2025-04-21

2-[3-tert-butyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-4-(4-methylphenyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-[3-tert-butyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-4-(4-methylphenyl)-1,3-thiazole
• 2-[3-tert-butyl-5-(trifluoromethyl)pyrazol-1-yl]-4-(4-methylphenyl)-1,3-thiazole
• AKOS004967378
• DTXSID70363513
• 6120-27-0
• STL447230

• Inchi： 1S/C18H18F3N3S/c1-11-5-7-12(8-6-11)13-10-25-16(22-13)24-15(18(19,20)21)9-14(23-24)17(2,3)4/h5-10H,1-4H3
• InChI Key： WNDXDQQIXRUUJK-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C)=CC=2)N=C1N1C(C(F)(F)F)=CC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 365.11754
• Monoisotopic Mass: 365.11735325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 30.71